Cas no 2138123-20-1 (3-(azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine)

• Product Name: 3-(azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine
• CAS No: 2138123-20-1
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 6008020
• PubChem ID: 165962539
• Update Time: 2025-10-22

3-(azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine
• EN300-1167438
• 2138123-20-1

• Inchi： 1S/C12H15N3O4S/c16-15(17)11-1-3-12(4-2-11)20(18,19)14-7-10(8-14)9-5-13-6-9/h1-4,9-10,13H,5-8H2
• InChI Key： XUTYSVPPPCPCCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(C1)C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-(azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine

3-(Azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine: A Comprehensive Overview

3-(Azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine, with the CAS number 2138123-20-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as 4-nitrobenzenesulfonyl azetidine derivative, has garnered attention due to its unique structural properties and potential applications in drug development.

The molecular structure of this compound is characterized by a central azetidine ring, which is a four-membered cyclic secondary amine. The azetidine ring is further substituted at the 3-position with another azetidin-3-yl group, creating a bicyclic structure. Additionally, the 1-position of the azetidine ring is substituted with a 4-nitrobenzenesulfonyl group, which introduces a sulfonamide functionality into the molecule. This combination of structural elements contributes to the compound's distinctive chemical properties and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that 4-nitrobenzenesulfonyl azetidine derivatives may exhibit promising anti-inflammatory and analgesic effects. These findings are particularly significant given the growing need for novel pain management strategies that are both effective and free from adverse side effects.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The process typically involves the coupling of an azetidine derivative with a 4-nitrobenzenesulfonyl chloride in the presence of a base, followed by purification to isolate the final product. The use of modern synthetic techniques has enabled researchers to optimize the reaction conditions, thereby improving both yield and purity.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and bioavailability profiles, making it a viable candidate for further development as an orally administered drug. Additionally, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile, which is encouraging for its potential use in clinical settings.

One area where this compound shows particular promise is in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate key inflammatory pathways without causing significant systemic side effects makes it an attractive option for therapeutic intervention.

Moreover, recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various pharmacological targets, further enhancing our understanding of its mechanism of action.

In conclusion, 3-(Azetidin-3-yl)-1-(4-nitrobenzenesulfonyl)azetidine represents a compelling candidate for further exploration in drug discovery efforts. Its unique structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, position it as a potential lead compound for developing innovative therapeutics.